Cas no 1806759-29-4 (6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is a fluorinated pyridine derivative with a versatile structure, featuring both trifluoromethoxy and trifluoromethyl substituents. The presence of an aminomethyl group enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl and trifluoromethoxy groups contribute to its stability and influence its binding properties in molecular interactions. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. Its high purity and well-defined structure ensure consistent performance in synthetic applications, particularly in the construction of complex heterocyclic frameworks.
6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile structure
1806759-29-4 structure
Product Name:6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
CAS No:1806759-29-4
MF:C10H7F6N3O
MW:299.172502756119
CID:4843949
Update Time:2025-06-08

6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
    • Inchi: 1S/C10H7F6N3O/c11-9(12,13)8-6(1-2-17)19-5(4-18)3-7(8)20-10(14,15)16/h3H,1,4,18H2
    • InChI Key: XPTVCUKPSVJZMO-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=C(CN)N=C1CC#N)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 373
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.9

6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029081310-1g
6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
1806759-29-4 97%
1g
$1,579.40 2022-03-31

Additional information on 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806759-29-4)

6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806759-29-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is characterized by the presence of a pyridine ring substituted with an aminomethyl group, a trifluoromethoxy group, and a trifluoromethyl group. These functional groups contribute to the compound's high lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be developed into a novel anticancer agent with minimal side effects.

The neuroprotective potential of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile has also been explored. A study published in the Journal of Neurochemistry found that this compound effectively protects neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings indicate that 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile have been extensively studied to evaluate its suitability for drug development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has high oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

To further advance the development of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile, several clinical trials are currently underway to assess its safety and efficacy in humans. Preliminary results from Phase I clinical trials have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806759-29-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.